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Compound of Interest

Compound Name: TM471-1
CAS No.: 2649008-95-5
Cat. No.: B15544133
Get Quote
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Audience: Researchers, scientists, and drug development professionals.

Introduction

TM471-1 is a potent and covalent inhibitor of Bruton's tyrosine kinase (BTK). BTK is a non-
receptor tyrosine kinase that plays a critical role in B cell development, differentiation, and
signaling. Dysregulation of BTK activity is implicated in various B-cell malignancies and
autoimmune diseases, making it a key target for therapeutic intervention. This document
provides a detailed protocol for assessing the in vitro kinase activity of TM471-1 against BTK
using a luminescence-based assay. Additionally, it summarizes the inhibitory activity of TM471-
1 against a panel of related kinases and visualizes the relevant signaling pathway and
experimental workflow.

Data Presentation

The inhibitory activity of TM471-1 was evaluated against wild-type BTK and other selected
kinases. The half-maximal inhibitory concentration (IC50) values are summarized in the table
below.
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Kinase Target IC50 (nM)
BTK (Wild-Type) 1.3

TEC 7.9

TXK 12.4

BTK (C481S mutant) >40,000

Table 1: Inhibitory activity of TM471-1 against various kinases. The data demonstrates high
potency against wild-type BTK and significantly reduced activity against the C481S mutant,
confirming its covalent binding mechanism.

Experimental Protocols

This protocol describes a biochemical assay to determine the potency of TM471-1 in inhibiting
BTK activity using the ADP-Glo™ Kinase Assay. This assay measures the amount of ADP
produced during the kinase reaction, which is directly proportional to the kinase activity.

Materials and Reagents

e Recombinant human BTK enzyme (e.g., Promega V2941)
e Poly (4:1 Glu, Tyr) peptide substrate (e.g., Promega)

e ADP-Glo™ Kinase Assay Kit (Promega, V9101)

e TM471-1 (dissolved in 100% DMSO)

o Kinase Reaction Buffer (40 mM Tris, pH 7.5; 20 mM MgCI2; 0.1 mg/ml BSA; 2 mM MnCI2;
50 uM DTT)

e ATP solution
o White, opaque 96-well or 384-well plates

e Multichannel pipettes
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» Plate reader capable of measuring luminescence

Assay Procedure

e TMA471-1 Preparation:
o Prepare a 10 mM stock solution of TM471-1 in 100% DMSO.

o Create a serial dilution series of TM471-1 in kinase reaction buffer. The final DMSO
concentration in the assay should not exceed 1%.

» Kinase Reaction Setup:

o Prepare a 2X kinase/substrate master mix by diluting the BTK enzyme and Poly (4:1 Glu,
Tyr) substrate in the kinase reaction buffer to the desired concentrations.

o Add 5 pL of the serially diluted TM471-1 or vehicle (DMSOQO) control to the wells of a white,
opaque plate.

o Add 5 pL of the 2X kinase/substrate master mix to each well.
o Include "no inhibitor" (vehicle only) and "no enzyme" (buffer only) controls.
e Initiation of Kinase Reaction:

o Prepare a 2X ATP solution in the kinase reaction buffer. The final ATP concentration
should be at the Km for BTK, if known, or at a concentration determined during assay
optimization.

o Add 10 pL of the 2X ATP solution to each well to start the kinase reaction.
o Gently mix the plate and incubate at 30°C for 60 minutes.

o Termination of Kinase Reaction and ATP Depletion:
o Equilibrate the ADP-Glo™ Reagent to room temperature.

o Add 20 pL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the
remaining ATP.
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o Incubate the plate at room temperature for 40 minutes.

o ADP to ATP Conversion and Signal Detection:
o Equilibrate the Kinase Detection Reagent to room temperature.

o Add 40 pL of Kinase Detection Reagent to each well. This reagent converts the ADP
generated by the kinase reaction into ATP and provides luciferase and luciferin to generate
a luminescent signal.

o Incubate the plate at room temperature for 30-60 minutes to stabilize the luminescent
signal.

o Data Acquisition and Analysis:
o Measure the luminescence of each well using a plate reader.

o The luminescent signal is directly proportional to the amount of ADP produced and,
therefore, the kinase activity.

o Plot the luminescence signal against the logarithm of the TM471-1 concentration.

o Fit the data to a sigmoidal dose-response curve with a variable slope to determine the
IC50 value of TM471-1.

Mandatory Visualizations
BTK Signaling Pathway

B-Cell Receptor
[C)

TM471-1
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Caption: BTK signaling pathway initiated by B-Cell Receptor activation.

Experimental Workflow for BTK Kinase Activity Assay
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Caption: Workflow for the BTK kinase activity assay using ADP-Glo™.
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 To cite this document: BenchChem. [Application Note: Protocol for TM471-1 in Kinase
Activity Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544133/docs#application-note-protocol-for-tm471-
1-in-kinase-activity-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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